3-Fluoro-5-vinylbenzonitrile
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be predicted using quantum chemistry calculations. For instance, the highest occupied molecular orbitals (HOMO) energy, lowest unoccupied molecular orbitals (LUMO) energy, polarizability, and the first order hyperpolarizability of a similar compound, 3-fluoro-4-methylbenzonitrile, has been predicted .Scientific Research Applications
Chemical Synthesis and Organic Chemistry
Research involving fluoroform demonstrates its utility as a difluorocarbene source for modifying aromatic compounds, which could parallel the reactivity of 3-Fluoro-5-vinylbenzonitrile in synthesizing fluorinated aromatic derivatives for various applications in medicinal chemistry and material science (Thomoson & Dolbier, 2013).
Radiotracer Development
A study on the preparation of a PET tracer highlights the significance of fluoroarenes in biomedical imaging. Such work suggests that derivatives of 3-Fluoro-5-vinylbenzonitrile might find application in developing novel PET tracers for imaging specific receptors or biological processes (Lim et al., 2014).
Fluorescence Probes
The creation of fluorescence probes for selective sensing of metal ions, utilizing fluoroarene derivatives, underscores the potential of 3-Fluoro-5-vinylbenzonitrile in designing new sensors for environmental monitoring or biological imaging (Ajayaghosh, Carol, & Sreejith, 2005).
Material Science and Polymers
The extensive review on vinylidene fluoride polymers and copolymers reveals the broad utility of fluorinated monomers in creating high-performance materials with unique electrical, mechanical, and thermal properties. This area could benefit from the unique properties of 3-Fluoro-5-vinylbenzonitrile in synthesizing novel fluoropolymers (Améduri, 2009).
Energy Storage Materials
The application of fluorinated electrolyte components in enhancing the performance of silicon anodes in Li-ion batteries reflects the relevance of fluoroarenes in addressing challenges in energy storage technologies. This suggests potential research avenues for 3-Fluoro-5-vinylbenzonitrile in the development of battery materials (Jaumann et al., 2017).
Safety and Hazards
The safety and hazards of a chemical compound are typically provided in its Safety Data Sheet (SDS). For instance, 3-Fluorobenzonitrile, a similar compound, is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is combustible, causes skin and eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
3-ethenyl-5-fluorobenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6FN/c1-2-7-3-8(6-11)5-9(10)4-7/h2-5H,1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LRWODXLUZAFWRJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC1=CC(=CC(=C1)F)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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